Cas no 2137684-09-2 (Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate)

• Product Name: Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate
• CAS No: 2137684-09-2
• MF: C₈H₅ClF₂O₄S
• MW: 270.637707471848
• CID: 6546612
• Update Time: 2025-05-21

Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate
• Benzoic acid, 2-chloro-4-fluoro-5-(fluorosulfonyl)-, methyl ester

• Inchi： 1S/C8H5ClF2O4S/c1-15-8(12)4-2-7(16(11,13)14)6(10)3-5(4)9/h2-3H,1H3
• InChI Key： NKXCOELQCQVXFP-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(Cl)=C(C(=O)OC)C=1)F)(=O)(=O)F

Experimental Properties

• Density: 1.553±0.06 g/cm3(Predicted)
• Boiling Point: 327.1±42.0 °C(Predicted)

Additional information on Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate

Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate: A Comprehensive Overview

The compound Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate, with the CAS number 2137684-09-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural science, and materials science. This compound is notable for its unique chemical structure, which incorporates a benzoate ester group with multiple halogen substituents, including chlorine and fluorine atoms, as well as a fluorosulfonyl group. These functional groups contribute to its exceptional chemical reactivity, stability, and potential applications in various industries.

The synthesis of Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate involves a series of precise chemical reactions, including nucleophilic aromatic substitution and esterification processes. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography, providing insights into its molecular geometry and electronic properties.

In terms of applications, Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate has shown promise in the development of novel pharmaceutical agents. Its fluorosulfonyl group imparts unique electronic characteristics that can enhance the bioavailability and efficacy of drugs. Recent studies have explored its potential as a precursor for the synthesis of antiviral and anticancer agents, leveraging its ability to form stable covalent bonds with biological targets. Additionally, the compound's stability under various environmental conditions makes it a candidate for use in agricultural pesticides and herbicides.

The chemical properties of Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate are highly influenced by its substituent groups. The presence of chlorine and fluorine atoms introduces electron-withdrawing effects, which increase the electrophilicity of the benzoate ring. This makes the compound highly reactive towards nucleophilic attacks, a property that is exploited in various organic transformations. The fluorosulfonyl group further enhances these effects, making the compound a versatile building block in organic synthesis.

Recent research has also focused on the environmental impact of Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate. Studies have investigated its biodegradability and toxicity profiles, with findings suggesting that it exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term environmental implications and to develop sustainable methods for its production and disposal.

In conclusion, Methyl 2-chloro-4-fluoro-5-(fluorosulfonyl)benzoate is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.